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Compound of Interest

Compound Name: Acetamide, 2-cyano-2-nitro-

Cat. No.: B15350883

Disclaimer: As of October 2025, a thorough literature and database search did not yield specific
experimental data, including physical properties, detailed experimental protocols, or biological
activity, for the compound "Acetamide, 2-cyano-2-nitro-". This suggests that this specific
compound may be novel, hypothetical, or not extensively studied. This guide will provide a
comprehensive overview of the core structure, 2-Cyanoacetamide, and related nitro- and
isonitroso- derivatives to offer a valuable resource for researchers, scientists, and drug
development professionals.

Introduction to the Cyanoacetamide Scaffold

The cyanoacetamide scaffold is a versatile building block in organic synthesis, characterized by
an acetic amide with a nitrile functional group. Its derivatives are of significant interest in
medicinal chemistry and materials science due to their wide range of biological activities and
chemical reactivity.

Hypothetical Structure of Acetamide, 2-cyano-2-
nitro-

While no specific data is available for "Acetamide, 2-cyano-2-nitro-", its chemical structure
can be postulated as follows:

Caption: Hypothetical structure of Acetamide, 2-cyano-2-nitro-
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Core Compound: 2-Cyanoacetamide

2-Cyanoacetamide is the parent compound from which "Acetamide, 2-cyano-2-nitro-" is
formally derived. It is a well-characterized organic compound.[1][2]

Properties of 2-Cyanoacetamide

The key physicochemical properties of 2-Cyanoacetamide are summarized in the table below.

Property Value Reference
Molecular Formula Cs3HaN20 [1][3]
Molecular Weight 84.078 g/mol [1]

CAS Number 107-91-5 [11[3]
Melting Point 119to 121 °C [2]

Boiling Point 351.2°C [2]

Density 1.163 g/cm? [2]
Appearance White to almost white ]

powder/crystal

Synthesis of 2-Cyanoacetamide

A common laboratory-scale synthesis of 2-cyanoacetamide involves the ammonolysis of ethyl
cyanoacetate.

Experimental Protocol: Synthesis of 2-Cyanoacetamide from Ethyl Cyanoacetate[5]

o Reaction Setup: Pour 400 g (3.5 moles) of ethyl cyanoacetate into 300 cc (4.5 moles) of
concentrated aqueous ammonia (sp. gr. 0.90) in a 1-liter wide-mouthed Erlenmeyer flask.

¢ Reaction: Shake the mixture. It will initially be cloudy, then warm up slightly and become
clear within approximately three minutes.

o Crystallization: Allow the flask to stand in an ice-salt mixture for one hour to facilitate the
crystallization of the product.
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« Filtration and Washing: Filter the resulting solid by suction and wash it with two 50-cc
portions of ice-cold ethyl alcohol.

» Drying and Purification: After air-drying, a slightly yellowish, crystalline amide is obtained. A
snow-white product can be achieved by recrystallization from hot 95% alcohol.

o Second Crop: To obtain an additional yield, evaporate the original mother liquor to dryness
under reduced pressure. Dissolve the residue in hot alcohol, treat with decolorizing charcoal,
filter while hot, and cool in ice to precipitate more product.

Related Nitro- and Isonitroso- Derivatives of
Cyanoacetamide

While data for "Acetamide, 2-cyano-2-nitro-" is unavailable, several related compounds with
nitro or isonitroso functionalities have been reported.

N-Nitrophenyl Derivatives of 2-Cyanoacetamide

In these derivatives, a nitrophenyl group is attached to the amide nitrogen.

Compound Name Molecular Formula  Molecular Weight CAS Number
2-Cyano-N-(2-

) ) CoH7N30s3 205.17 65372-22-7[6]
nitrophenyl)acetamide
N-(4-Cyano-2-

_ _ CoH7N30s3 205.17018 29289-18-7[7][8]
nitrophenyl)acetamide
Acetamide, 2-cyano-
N-(2-methyl-6- C10H9N30s3 219.1968 61148-20-7[9]

nitrophenyl)-

2-Cyano-2-hydroxyiminoacetamide (2-Cyano-2-
isonitrosoacetamide)

This compound features a hydroxyimino (=NOH) group at the 2-position and has been
investigated for its biological activity. It has been shown to have fungicidal properties.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15350883?utm_src=pdf-body
https://www.scbt.com/p/2-cyano-n-2-nitrophenyl-acetamide-65372-22-7
https://wap.guidechem.com/msds/29289-18-7.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11041845/
https://www.a2bchem.com/61148-20-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis of 2-Cyano-2-hydroxyiminoacetamide Sodium Salt[10]
This process describes the synthesis of the sodium salt, a common intermediate.

e Reaction: 2-Cyanoacetamide is reacted with a nitrite salt (e.g., sodium nitrite) in the
presence of less than a stoichiometric amount of acid (e.g., acetic acid).

o Alternative Patented Method: A patented method describes the oximation reaction of
cyanoacetyl ethyl urea with a nitrite ester in an alcohol solvent, in the presence of a
diphenylethylenediamine guanidine salt catalyst and an organic alkali.[11] This method is
highlighted for its environmental benefits, such as easier solvent recycling and reduced

wastewater.[11]

Synthetic Pathways and Structural Relationships

The following diagrams illustrate the structural relationships between the discussed compounds
and a general synthetic pathway for cyanoacetamide derivatives.

2-Cyanoacetamide
(C3H4aN20)

Nitration at C2 |sonitrosation at C2 N-Arylation with Nitrophenyl Group

/ Derivatives

Acetamide, 2-cyano-2-nitro- 2-Cyano-2-hydroxyiminoacetamide
(Hypothetical) (Fungicide Intermediate)

N-Nitrophenyl-2-cyanoacetamides

Click to download full resolution via product page
Caption: Structural relationships of 2-Cyanoacetamide and its derivatives.

A common reaction involving cyanoacetamide is the Knoevenagel condensation, where it
reacts with aldehydes or ketones.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://patents.google.com/patent/US3919284A/en
https://eureka.patsnap.com/patent-CN114853637A
https://eureka.patsnap.com/patent-CN114853637A
https://www.benchchem.com/product/b15350883?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Cyanoacetamide + Aldehyde/Ketone Reaction (eg E;ﬁoiiair?:y:::etate) Condensation o,B-Unsaturated Cyanoacetamide Derivative

Click to download full resolution via product page

Caption: Workflow for Knoevenagel condensation of 2-Cyanoacetamide.

Biological Activity of Cyanoacetamide Derivatives

Derivatives of cyanoacetamide have been explored for a variety of biological activities:

» Antihistamine Activity Determination: Cyanoacetamide itself is used in spectrofluorimetric
methods to determine the activity of H1 receptor antagonist drugs.[2]

« Insecticidal Activity: Certain synthetic cyanoacetamide derivatives have shown toxicity
against agricultural pests like the cotton mealybug.

o TAK1 Inhibition: 2-Cyanoacrylamide derivatives have been synthesized as potential
reversible covalent inhibitors of Transforming growth factor beta-activated kinase 1 (TAK1), a
target for cancer and inflammatory diseases.

o Fungicidal Activity: As mentioned, 2-cyano-2-hydroxyiminoacetamide and its salts are used
as intermediates for agricultural fungicides.[10]

Conclusion

While "Acetamide, 2-cyano-2-nitro-" remains an elusive compound in the current scientific
literature, the foundational molecule, 2-Cyanoacetamide, and its various derivatives are of
significant interest and utility. This guide provides a comprehensive overview of the available
data on these related compounds, offering a valuable resource for researchers in drug
discovery and chemical synthesis. The provided synthetic protocols and property tables for 2-
Cyanoacetamide and its analogues can serve as a strong starting point for further investigation
into this class of compounds. Future research may yet uncover the properties and potential
applications of the specific target molecule of this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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